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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Odiparcil and Enzyme Replacement Therapy in the Treatment of Mucopolysaccharidosis

Type VI.

This guide provides an independent validation of published studies on odiparcil, a novel oral

therapy for Mucopolysaccharidosis Type VI (MPS VI). It offers a direct comparison with the

established standard of care, enzyme replacement therapy (ERT) with galsulfase

(Naglazyme®), to aid researchers, scientists, and drug development professionals in their

evaluation of these treatments. The information is presented through structured data tables,

detailed experimental protocols, and visualizations of the therapeutic mechanisms and study

designs.

Executive Summary
Mucopolysaccharidosis VI (Maroteaux-Lamy syndrome) is a lysosomal storage disorder

caused by a deficiency of the enzyme arylsulfatase B, leading to the accumulation of

glycosaminoglycans (GAGs), primarily dermatan sulfate and chondroitin sulfate. This

accumulation results in progressive, multi-systemic clinical manifestations. The current

standard of care is intravenous enzyme replacement therapy (ERT) with galsulfase, which

provides a functional version of the deficient enzyme. Odiparcil is an investigational oral small

molecule designed to act as a substrate decoy, redirecting the synthesis of GAGs to produce

soluble forms that can be excreted, thereby reducing the burden of GAG accumulation.
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This guide summarizes the findings from the Phase IIa iMProveS clinical trial for odiparcil and

the pivotal Phase 3 clinical trial for galsulfase. While galsulfase has demonstrated statistically

significant reductions in urinary GAGs and improvements in endurance, the publicly available

data for odiparcil from the iMProveS study is primarily qualitative, noting improvements in

several clinical parameters and a dose-dependent increase in urinary GAG excretion,

consistent with its mechanism of action. A direct quantitative comparison of efficacy endpoints

is therefore limited by the available data for odiparcil.

Mechanism of Action
Odiparcil's mechanism of action differs fundamentally from ERT. Instead of replacing the

deficient enzyme, odiparcil acts as an alternative substrate for the enzyme

galactosyltransferase I, which is involved in the initiation of GAG chain synthesis. This results in

the formation of soluble GAG chains linked to odiparcil, which can be readily excreted in the

urine. This process is intended to reduce the synthesis and subsequent accumulation of

endogenous GAGs within the lysosomes.
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Screening

Randomization

Cohort 1 (on ERT) Cohort 2 (not on ERT)
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To cite this document: BenchChem. [Independent Validation of Odiparcil: A Comparative
Analysis for Mucopolysaccharidosis VI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677181#independent-validation-of-published-
odiparcil-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1677181#independent-validation-of-published-odiparcil-studies
https://www.benchchem.com/product/b1677181#independent-validation-of-published-odiparcil-studies
https://www.benchchem.com/product/b1677181#independent-validation-of-published-odiparcil-studies
https://www.benchchem.com/product/b1677181#independent-validation-of-published-odiparcil-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

